Cas no 58793-47-8 (1-ethyl-5-nitro-1H-pyrazole)

1-Ethyl-5-nitro-1H-pyrazole is a heterocyclic compound featuring a nitro-substituted pyrazole core with an ethyl group at the 1-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and energetic materials research. The nitro group enhances electrophilic properties, facilitating further functionalization, while the ethyl substituent contributes to solubility and stability in organic solvents. Its well-defined molecular framework makes it a valuable building block for the development of bioactive compounds and specialty chemicals. The compound is typically characterized by high purity and consistent performance, ensuring reliability in synthetic workflows. Proper handling is advised due to its potential sensitivity under certain conditions.

1-ethyl-5-nitro-1H-pyrazole structure

Product Name:1-ethyl-5-nitro-1H-pyrazole

CAS No:58793-47-8

MF:C₅H₇N₃O₂

MW:141.127980470657

MDL:MFCD08559080

CID:2139171

PubChem ID:19576819

Update Time:2025-05-20

1-ethyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-5-nitropyrazole
- 1-Ethyl-5-nitro-1H-pyrazole
- 1H-Pyrazole, 1-ethyl-5-nitro-
- DTXSID60598877
- AKOS000319182
- AKOS015922057
- EN300-231212
- ALBB-028984
- DB-312158
- 1-ethyl-5-nitro-pyrazole
- SCHEMBL19098523
- 58793-47-8
- STK351541
- MFCD08559080
- CS-0298251
- LS-10078
- 1-ethyl-5-nitro-1H-pyrazole
- MDL： MFCD08559080
- Inchi： 1S/C5H7N3O2/c1-2-7-5(8(9)10)3-4-6-7/h3-4H,2H2,1H3
- InChI Key： GOYNSKFWMUFADH-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=NN1CC)=O

Computed Properties

Exact Mass: 141.053826475Da
Monoisotopic Mass: 141.053826475Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 63.6Å²

1-ethyl-5-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB417562-500 mg	1-Ethyl-5-nitro-1H-pyrazole	58793-47-8		500MG	€254.60	2022-03-02
abcr	AB417562-1 g	1-Ethyl-5-nitro-1H-pyrazole	58793-47-8		1g	€299.00	2022-03-02
abcr	AB417562-5 g	1-Ethyl-5-nitro-1H-pyrazole	58793-47-8		5g	€817.00	2022-03-02
TRC	E902455-50mg	1-ethyl-5-nitro-1H-pyrazole	58793-47-8		50mg	$ 50.00	2022-06-05
TRC	E902455-100mg	1-ethyl-5-nitro-1H-pyrazole	58793-47-8		100mg	$ 70.00	2022-06-05
TRC	E902455-500mg	1-ethyl-5-nitro-1H-pyrazole	58793-47-8		500mg	$ 295.00	2022-06-05
Enamine	EN300-231212-0.05g	1-ethyl-5-nitro-1H-pyrazole	58793-47-8	95%	0.05g	$159.0	2024-06-20
Enamine	EN300-231212-0.1g	1-ethyl-5-nitro-1H-pyrazole	58793-47-8	95%	0.1g	$236.0	2024-06-20
Enamine	EN300-231212-0.25g	1-ethyl-5-nitro-1H-pyrazole	58793-47-8	95%	0.25g	$337.0	2024-06-20
Enamine	EN300-231212-0.5g	1-ethyl-5-nitro-1H-pyrazole	58793-47-8	95%	0.5g	$530.0	2024-06-20